(3-Cyano-4-fluoro-phenyl)-acetic acid ethyl ester

• Molecular Formula: C11H10FNO2
• Molecular Weight: 207.20 g/mol
• IUPAC Name: ethyl 2-(3-cyano-4-fluorophenyl)acetate
• InChI: InChI=1S/C11H10FNO2/c1-2-15-11(14)6-8-3-4-10(12)9(5-8)7-13/h3-5H,2,6H2,1H3
• InChI Key: FPNDXKJVCCDTEL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=C(C=C1)F)C#N

Description

(3-Cyano-4-fluoro-phenyl)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C11H10FNO2 and its molecular weight is 207.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of (3-cyano-4-fluoro-phenyl)-acetic acid (500 mg, 2.79 mmol) (Preparation 126) and potassium carbonate (770 mg, 5.58 mmol) in DMF (5 mL) was added ethyl iodide (0.89 mL, 11.16 mmol) and the reaction mixture stirred at room temperature for 4 hours. The crude reaction mixture was poured onto water (10 mL) and extracted with ethyl acetate (3×15 mL). The combined organic layers were washed with water (5×10 mL), brine (10 mL), dried over sodium sulphate, filtered and concentrated under reduced pressure to afford the title compound as an off-white solid in 87% yield, 500 mg.